Cas no 80453-23-2 (Octane, 1-chloro-2-(2-chloroethoxy)-)

• Product Name: Octane, 1-chloro-2-(2-chloroethoxy)-
• CAS No: 80453-23-2
• MF: C₁₀H₂₀Cl₂O
• MW: 227.171201705933
• CID: 705596
• PubChem ID: 12752705
• Update Time: 2025-04-19

Octane, 1-chloro-2-(2-chloroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Octane, 1-chloro-2-(2-chloroethoxy)-
• 1-chloro-2-(2-chloroethoxy)octane
• 80453-23-2
• DTXSID90508944

• Inchi： 1S/C10H20Cl2O/c1-2-3-4-5-6-10(9-12)13-8-7-11/h10H,2-9H2,1H3
• InChI Key： WAPKBOXZGPTSPK-UHFFFAOYSA-N
• SMILES： ClCC(CCCCCC)OCCCl

Computed Properties

• Exact Mass: 226.0891206g/mol
• Monoisotopic Mass: 226.0891206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų